Methyl (4’-O-Hexanoyldaidzein-7-yl-β-D-2’’,3’’,4’’-tri-O-acetylglucopyranosid)urinate
Methyl (4’-O-Hexanoyldaidzein-7-yl-β-D-2’’,3’’,4’’-tri-O-acetylglucopyranosid)urinate
Brand Name:
Vulcanchem
CAS No.:
918158-55-1
VCID:
VC0024246
InChI:
InChI=1S/C34H36O14/c1-6-7-8-9-27(38)46-22-12-10-21(11-13-22)25-17-42-26-16-23(14-15-24(26)28(25)39)47-34-32(45-20(4)37)30(44-19(3)36)29(43-18(2)35)31(48-34)33(40)41-5/h10-17,29-32,34H,6-9H2,1-5H3/t29-,30-,31-,32+,34?/m0/s1
SMILES:
CCCCCC(=O)OC1=CC=C(C=C1)C2=COC3=C(C2=O)C=CC(=C3)OC4C(C(C(C(O4)C(=O)OC)OC(=O)C)OC(=O)C)OC(=O)C
Molecular Formula:
C34H36O14
Molecular Weight:
668.648
Methyl (4’-O-Hexanoyldaidzein-7-yl-β-D-2’’,3’’,4’’-tri-O-acetylglucopyranosid)urinate
CAS No.: 918158-55-1
Reference Standards
VCID: VC0024246
Molecular Formula: C34H36O14
Molecular Weight: 668.648
| CAS No. | 918158-55-1 |
|---|---|
| Product Name | Methyl (4’-O-Hexanoyldaidzein-7-yl-β-D-2’’,3’’,4’’-tri-O-acetylglucopyranosid)urinate |
| Molecular Formula | C34H36O14 |
| Molecular Weight | 668.648 |
| IUPAC Name | methyl (2S,3S,4S,5R)-3,4,5-triacetyloxy-6-[3-(4-hexanoyloxyphenyl)-4-oxochromen-7-yl]oxyoxane-2-carboxylate |
| Standard InChI | InChI=1S/C34H36O14/c1-6-7-8-9-27(38)46-22-12-10-21(11-13-22)25-17-42-26-16-23(14-15-24(26)28(25)39)47-34-32(45-20(4)37)30(44-19(3)36)29(43-18(2)35)31(48-34)33(40)41-5/h10-17,29-32,34H,6-9H2,1-5H3/t29-,30-,31-,32+,34?/m0/s1 |
| Standard InChIKey | WSSZPAKSRUSETD-UQZXYJODSA-N |
| SMILES | CCCCCC(=O)OC1=CC=C(C=C1)C2=COC3=C(C2=O)C=CC(=C3)OC4C(C(C(C(O4)C(=O)OC)OC(=O)C)OC(=O)C)OC(=O)C |
| Synonyms | 4-Oxo-3-[4-[(1-oxohexyl)oxy]phenyl]-4H-1-benzopyran-7-yl β-D-Glucopyranosiduronic Acid Methyl Ester, 2,3,4-Triacetate_x000B_ |
| Last Modified | Aug 20 2021 |
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